N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-1-methyl-1H-pyrazole-3-carboxamide hydrochloride

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-1-methylpyrazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C16H17F2N5OS.ClH/c1-21(2)6-7-23(15(24)12-4-5-22(3)20-12)16-19-14-11(18)8-10(17)9-13(14)25-16;/h4-5,8-9H,6-7H2,1-3H3;1H
• InChI Key: SHRSRGHCWWSGDV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)N(CCN(C)C)C2=NC3=C(C=C(C=C3S2)F)F.Cl
• Molecular Formula: C16H18ClF2N5OS
• Molecular Weight: 401.9 g/mol

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-1-methyl-1H-pyrazole-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C16H18ClF2N5OS and its molecular weight is 401.86. The purity is usually 95%.
BenchChem offers high-quality N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-1-methyl-1H-pyrazole-3-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-1-methyl-1H-pyrazole-3-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cytotoxic Activity

Carboxamide derivatives of benzo[b][1,6]naphthyridines, including compounds with a structure similar to N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-1-methyl-1H-pyrazole-3-carboxamide hydrochloride, have been explored for their cytotoxic properties. These compounds exhibit potent cytotoxicity against various cancer cell lines such as murine P388 leukemia, Lewis lung carcinoma, and human Jurkat leukemia cells. Some of these compounds demonstrated IC(50) values less than 10 nM, indicating significant potency (Deady et al., 2003).

Antibacterial Activity

Research has also been conducted on similar compounds for their antibacterial properties. For example, novel analogs of 3-(4-substituted benzylideneamino)-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide demonstrated promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. These compounds exhibited MIC values as low as 1.57 µg/mL and were effective at non-cytotoxic concentrations (Palkar et al., 2017).

Anticancer Activity

Further investigations into related pyrazole derivatives have revealed their potential in anticancer applications. Some new Pyrazolo[3,4-d]pyrimidin-4-one derivatives showed significant antitumor activity against the MCF-7 human breast adenocarcinoma cell line. These compounds were tested for their ability to inhibit tumor growth, with some showing IC50 values as low as 11 µM (Abdellatif et al., 2014).

Synthesis and Mechanistic Studies

The reaction mechanisms and synthesis of related compounds have been a subject of study as well. For instance, the synthesis and study of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates revealed interesting reaction pathways involving ANRORC rearrangement and N-formylation (Ledenyova et al., 2018).

Molecular Modeling and Drug Design

Compounds with structures similar to N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-1-methyl-1H-pyrazole-3-carboxamide hydrochloride have been used in molecular modeling and drug design. These studies involve the synthesis of novel compounds and their evaluation as anti-tumor agents, providing insights into the relationship between molecular structure and biological activity (Nassar et al., 2015).